1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-acetamidophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide

Specification

• Molecular Formula: C17H20N4O5S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide
• Standard InChI: InChI=1S/C17H20N4O5S/c1-11(22)18-12-3-2-4-13(9-12)19-17(24)15-5-6-16(23)21(20-15)14-7-8-27(25,26)10-14/h2-4,9,14H,5-8,10H2,1H3,(H,18,22)(H,19,24)
• Standard InChI Key: VZLVGJVPLPPCQX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=NN(C(=O)CC2)C3CCS(=O)(=O)C3

Introduction

Biological Activity

While specific biological activity data for this compound are not available, compounds with similar structural elements often exhibit a range of biological activities, including anti-inflammatory, anticancer, or antimicrobial effects. For example, compounds containing thiolane rings have been explored for their potential therapeutic applications due to their unique chemical properties.

Related Compounds and Their Activities

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(methylamino)acetamide hydrochloride: This compound, with a similar thiolane ring, has been characterized but lacks detailed biological activity reports.

• N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide: This compound shows potential as a 5-lipoxygenase inhibitor, indicating anti-inflammatory properties.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(methylamino)acetamide hydrochloride	C7H15ClN2O3S	242.72	Not specified
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Not specified	Anti-inflammatory (5-LOX inhibitor)
2-(3-Amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetamide	C6H12N2O3S	192.24	Not specified

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis protocols for the compound.

• Biological Activity Screening: Evaluating the compound's potential therapeutic applications through in vitro and in vivo studies.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activity.